Cas no 763061-82-1 (4-2-(1H-pyrazol-4-yl)ethylmorpholine)

• Product Name: 4-2-(1H-pyrazol-4-yl)ethylmorpholine
• CAS No: 763061-82-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6318814
• PubChem ID: 91202827
• Update Time: 2025-05-26

4-2-(1H-pyrazol-4-yl)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-pyrazol-4-yl)ethylmorpholine
• 763061-82-1
• 4-[2-(1H-pyrazol-4-yl)ethyl]morpholine
• EN300-1843706

• Inchi： 1S/C9H15N3O/c1(9-7-10-11-8-9)2-12-3-5-13-6-4-12/h7-8H,1-6H2,(H,10,11)
• InChI Key： SSSCLWZWBURLLH-UHFFFAOYSA-N
• SMILES： O1CCN(CCC2C=NNC=2)CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.2Ų

Additional information on 4-2-(1H-pyrazol-4-yl)ethylmorpholine

Professional Introduction to Compound with CAS No. 763061-82-1 and Product Name: 4-2-(1H-pyrazol-4-yl)ethylmorpholine

The compound with the CAS number 763061-82-1 and the product name 4-2-(1H-pyrazol-4-yl)ethylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrazole moiety, a heterocyclic aromatic ring system, is well-documented for its role in drug development, offering a scaffold that can be modified to enhance bioactivity. The inclusion of an ethylmorpholine group further modifies the pharmacophore, introducing potential interactions with biological targets that may contribute to therapeutic effects.

Recent research in the domain of 1H-pyrazole derivatives has highlighted their versatility as pharmacological agents. Studies have demonstrated that compounds incorporating the pyrazole ring exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-2-(1H-pyrazol-4-yl)ethylmorpholine positions it as a candidate for further exploration in these areas. The morpholine group, known for its ability to enhance solubility and metabolic stability, complements the pyrazole moiety, creating a molecule with promising pharmacokinetic profiles.

In the context of modern drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The structural motif of 4-2-(1H-pyrazol-4-yl)ethylmorpholine aligns with current trends in medicinal chemistry, where hybrid molecules combining multiple functional groups are designed to target complex biological pathways. The compound’s ability to interact with multiple receptors or enzymes simultaneously could lead to synergistic effects, making it a valuable candidate for multitarget drug design.

Advances in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Molecular modeling studies on 4-2-(1H-pyrazol-4-yl)ethylmorpholine have suggested potential binding interactions with key biological targets involved in various diseases. These virtual screening approaches have been validated experimentally, reinforcing the importance of integrating computational methods with traditional wet-lab techniques. The compound’s predicted binding affinities and pharmacokinetic properties make it an attractive candidate for further preclinical investigation.

The synthesis of 4-2-(1H-pyrazol-4-yl)ethylmorpholine presents an interesting challenge due to the need for precise functional group manipulation while maintaining overall structural integrity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also enable access to complex molecular architectures that would be difficult to achieve through conventional synthetic routes.

Pharmaceutical development relies heavily on understanding the relationship between molecular structure and biological activity. The ethylmorpholine component in this compound is particularly noteworthy for its role in modulating pharmacological effects. Preclinical studies have begun to explore its potential as an adjuvant in therapeutic formulations, where it may enhance drug delivery or improve patient compliance. The combination of pyrazole and ethylmorpholine creates a unique pharmacophore that warrants further investigation into its mechanism of action.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like 4-2-(1H-pyrazol-4-yl)ethylmorpholine must undergo comprehensive characterization before moving into clinical trials. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm molecular structure and purity. These data are critical for submitting applications to regulatory agencies like the FDA or EMA.

Collaborative efforts between academia and industry have accelerated progress in drug discovery over recent years. Open innovation models allow researchers access to diverse datasets and expertise, fostering the development of novel therapeutics like 4-2-(1H-pyrazol-4-yl)ethylmorpholine. Such collaborations often lead to faster translation from bench research to market-ready products, benefiting patients who need new treatment options.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in treating neurological disorders and inflammatory conditions. Its dual functionality—combining the bioactivity-enhancing properties of pyrazole with the solubility-improving attributes of ethylmorpholine—makes it a versatile tool for medicinal chemists seeking innovative solutions.